N-[1-(pyridin-2-ylmethyl)pyrazol-4-yl]-3-(triazol-1-yl)benzamide

• IUPAC Name: N-[1-(pyridin-2-ylmethyl)pyrazol-4-yl]-3-(triazol-1-yl)benzamide
• InChI: InChI=1S/C18H15N7O/c26-18(14-4-3-6-17(10-14)25-9-8-20-23-25)22-16-11-21-24(13-16)12-15-5-1-2-7-19-15/h1-11,13H,12H2,(H,22,26)
• InChI Key: YYMQBDGHBBMKQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CN2C=C(C=N2)NC(=O)C3=CC(=CC=C3)N4C=CN=N4
• Molecular Formula: C18H15N7O
• Molecular Weight: 345.4 g/mol

Description

N-[1-(pyridin-2-ylmethyl)pyrazol-4-yl]-3-(triazol-1-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is also known as PTP1B inhibitor, which is a protein tyrosine phosphatase that is involved in the regulation of insulin signaling pathways. The inhibition of PTP1B has been shown to improve insulin sensitivity and glucose homeostasis, making it a potential therapeutic target for the treatment of type 2 diabetes.

Mechanism of Action

The mechanism of action of N-[1-(pyridin-2-ylmethyl)pyrazol-4-yl]-3-(triazol-1-yl)benzamide involves the inhibition of PTP1B, which is a negative regulator of insulin signaling pathways. The inhibition of PTP1B leads to the activation of insulin signaling pathways, which results in increased glucose uptake and improved glucose homeostasis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include improved insulin sensitivity, increased glucose uptake, and improved glucose homeostasis. In addition, this compound has also been shown to have potential anticancer properties, as PTP1B is also involved in the regulation of cell growth and proliferation.

Advantages and Limitations for Lab Experiments

The advantages of using N-[1-(pyridin-2-ylmethyl)pyrazol-4-yl]-3-(triazol-1-yl)benzamide in lab experiments include its specificity for PTP1B inhibition and its potential therapeutic applications in the treatment of type 2 diabetes and cancer. However, the limitations of using this compound in lab experiments include its complex synthesis method and potential toxicity.

Future Directions

There are several future directions for the research on N-[1-(pyridin-2-ylmethyl)pyrazol-4-yl]-3-(triazol-1-yl)benzamide. One potential direction is to further investigate its potential therapeutic applications in the treatment of type 2 diabetes and cancer. Another direction is to develop more efficient synthesis methods for this compound to make it more accessible for research purposes. Additionally, the toxicity of this compound should be further investigated to ensure its safety for use in lab experiments.

Synthesis Methods

The synthesis of N-[1-(pyridin-2-ylmethyl)pyrazol-4-yl]-3-(triazol-1-yl)benzamide involves a multi-step process that includes the use of various reagents and solvents. The first step involves the synthesis of 1-(pyridin-2-ylmethyl)pyrazole, which is then reacted with 3-bromo-1-(4-nitrophenyl)propan-1-one to form 3-(4-nitrophenyl)-1-(pyridin-2-ylmethyl)-1H-pyrazole. This compound is then reduced to form the corresponding amine, which is then reacted with 4-(azidomethyl)benzoic acid to form N-[1-(pyridin-2-ylmethyl)pyrazol-4-yl]-4-(azidomethyl)benzamide. The final step involves the use of copper (I) catalyzed azide-alkyne cycloaddition (CuAAC) reaction to form this compound.

Scientific Research Applications

N-[1-(pyridin-2-ylmethyl)pyrazol-4-yl]-3-(triazol-1-yl)benzamide has been extensively studied for its potential therapeutic applications in the treatment of type 2 diabetes. The inhibition of PTP1B by this compound has been shown to improve insulin sensitivity and glucose homeostasis in animal models of diabetes. In addition, this compound has also been studied for its potential anticancer properties, as PTP1B is also involved in the regulation of cell growth and proliferation.